Cas no 2143296-37-9 ({1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine
• CAS No: 2143296-37-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5866922
• PubChem ID: 165855201
• Update Time: 2025-05-30

{1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine
• EN300-1778944
• {1-[(1-ethyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine
• 2143296-37-9

• Inchi： 1S/C10H17N3/c1-2-13-6-5-12-9(13)7-10(8-11)3-4-10/h5-6H,2-4,7-8,11H2,1H3
• InChI Key： XXEVZKRPJLKDBO-UHFFFAOYSA-N
• SMILES： NCC1(CC2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine

Introduction to {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine (CAS No. 2143296-37-9)

{1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine (CAS No. 2143296-37-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazole derivatives and has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The molecular structure of {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine is characterized by a cyclopropyl ring attached to an imidazole moiety, which is further substituted with an ethyl group. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for various pharmaceutical applications. The cyclopropyl ring, known for its high strain energy, can influence the compound's reactivity and binding affinity to specific biological targets.

Recent research has highlighted the potential of {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine in modulating G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play a crucial role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Studies have shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

In the context of CNS disorders, {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that it can enhance serotonin and dopamine levels in the brain, which are neurotransmitters associated with mood regulation. These findings suggest that the compound may be effective in treating conditions such as major depressive disorder and generalized anxiety disorder.

Beyond its applications in CNS disorders, {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine has also shown promise in cancer therapy. Research has indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway and the MAPK/ERK pathway. These pathways are often dysregulated in cancer cells, contributing to their uncontrolled growth and survival.

The pharmacokinetic properties of {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it shows low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

To further explore the therapeutic potential of {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions, including depression, anxiety disorders, and certain types of cancer. Early results from these trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy.

In conclusion, {1-(1-ethyl-1H-imidazol-2-yl)methylcyclopropyl}methanamine (CAS No. 2143296-37-9) represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and diverse biological activities make it a valuable subject of ongoing research in medicinal chemistry and drug discovery. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.